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Compound of Interest

N,N,N',N"-
Compound Name: o
Tetramethylethylenediamine

Cat. No.: B135492

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for N,N,N',N'-
Tetramethylethylenediamine (TMEDA), a versatile but hazardous compound widely used in
chemical synthesis and molecular biology. Adherence to these protocols is critical to ensure
personnel safety and maintain experimental integrity.

Chemical and Physical Properties

TMEDA, also known as TEMED, is a colorless to light yellow liquid with a characteristic fishy or
amine-like odor.[1][2] It is a flammable, corrosive, and volatile compound that requires
meticulous handling.[3]
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Property Value Source
CAS Number 110-18-9 [2][4]
Molecular Formula CeHisN2 [5]1[6]
Molecular Weight 116.2 g/mol [51[7]
Boiling Point 120-122 °C [41[6]
Melting Point -55 °C [4][6]
Flash Point 17 °C (closed cup) [4]
Density 0.775 g/mL at 20 °C [4]
o _ Miscible with water, ethers,
Solubility Miscible with water and most alcohols, and most organic

organic solvents.[4][6]

solvents.[6]

Hazard Identification and GHS Classification

TMEDA is classified as a hazardous substance with multiple risk factors. Understanding these

hazards is the first step toward safe handling.

Hazard Class

GHS Classification

Hazard Statement

Flammable Liquids

Category 2

H225: Highly flammable liquid
and vapor.[8][9]

Acute Toxicity (Oral)

Category 3 or 4

H301/H302: Toxic or harmful if
swallowed.[8][10]

Acute Toxicity (Inhalation)

Category 3

H331: Toxic if inhaled.[8][10]

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage.[8][9]

Serious Eye Damage

Category 1

H314: Causes severe skin

burns and eye damage.[8]

Signal Word: Danger[1][4]
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling TMEDA to prevent exposure.

Protection Type

Specification

Rationale

Eye/Face Protection

Safety goggles with side
shields or a face shield.[5][11]

Protects against splashes and
vapors that can cause severe

eye damage.[8]

Skin Protection

Chemical-resistant gloves
(e.g., tested according to EN
374), lab coat, and appropriate
protective clothing.[5][12]

Prevents skin contact which

can cause severe burns.[8]

Respiratory Protection

Use in a chemical fume hood.
[12][13] If a fume hood is not
available or if exposure limits
are exceeded, a NIOSH/MSHA
or European Standard EN 149
approved respirator with an
appropriate filter for ammonia
and organic ammonia
derivatives should be used.[12]
[14]

Protects against inhalation of

toxic vapors.[8]

Safe Handling and Storage

Strict protocols for handling and storage are essential to mitigate the risks associated with

TMEDA.

Handling

o Ventilation: Always handle TMEDA in a well-ventilated area, preferably within a chemical

fume hood.[8][12]

e Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

[5] Use non-sparking tools and explosion-proof equipment.[12][15]
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e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[5][12]

 Inert Atmosphere: For applications sensitive to air and moisture, handle under an inert
atmosphere (e.g., nitrogen or argon).[6][12]

e Personal Hygiene: Wash hands thoroughly after handling.[12] Do not eat, drink, or smoke in
the work area.[5][16]

Storage

o Container: Store in a tightly closed, original container.[5][8]

» Location: Keep in a cool, dry, and well-ventilated area away from heat sources and direct
sunlight.[4][8]

e Incompatibilities: Store away from strong oxidizing agents, acids, acid chlorides, acid
anhydrides, carbon dioxide, copper, and mercury.[9][17][18]

e Security: Store in a locked-up area.[8][12]

Emergency Procedures

Immediate and appropriate response to emergencies is crucial.

First Aid Measures
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Exposure Route First Aid Protocol

Move the victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing.[12] Seek

immediate medical attention.[12]

Immediately remove all contaminated clothing.
) [19] Flush skin with plenty of water for at least
Skin Contact ) ) ) )
15 minutes.[12] Seek immediate medical

attention.[12]

Rinse cautiously with water for several minutes.

[8] Remove contact lenses if present and easy
Eye Contact ] o ]

to do. Continue rinsing for at least 15 minutes.

[12] Seek immediate medical attention.[12]

Do NOT induce vomiting.[12] Rinse mouth with
Ingestion water.[5] Call a physician or poison control

center immediately.[12]

Fire and Spill Response

o Fire Extinguishing Media: Use dry powder, foam, or carbon dioxide. Water spray may be
ineffective.[5][9]

o Firefighting PPE: Wear self-contained breathing apparatus (SCBA) and full protective gear.
[12][14]

o Spill Containment: Eliminate all ignition sources.[15] Absorb the spill with an inert, non-
combustible material such as sand, earth, or vermiculite.[8][15]

o Spill Cleanup: Use non-sparking tools to collect the absorbed material and place it in a
suitable container for disposal.[12][15]

o Environmental Precautions: Prevent the spill from entering drains, soil, or water sources.[8]

Disposal Considerations
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Dispose of TMEDA and its containers in accordance with federal, state, and local regulations.
[8] Waste should be handled by a licensed disposal facility.[3]

Diagrams
TMEDA Handling Workflow

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of TMEDA in a laboratory setting.

TMEDA Emergency Response Logic

Caption: A decision-making diagram for responding to emergencies involving TMEDA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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